Cas no 2172488-98-9 (3-(4-Aminopiperidin-4-yl)oxetan-3-ol)

• Product Name: 3-(4-Aminopiperidin-4-yl)oxetan-3-ol
• CAS No: 2172488-98-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5568169
• PubChem ID: 165593578
• Update Time: 2025-06-12

3-(4-Aminopiperidin-4-yl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1644024
• 2172488-98-9
• 3-(4-aminopiperidin-4-yl)oxetan-3-ol
• 3-(4-Aminopiperidin-4-yl)oxetan-3-ol

• Inchi： 1S/C8H16N2O2/c9-7(1-3-10-4-2-7)8(11)5-12-6-8/h10-11H,1-6,9H2
• InChI Key： JEJZXWZJWZNWFJ-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CCNCC1)N)O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(4-Aminopiperidin-4-yl)oxetan-3-ol

Introduction to 3-(4-Aminopiperidin-4-yl)oxetan-3-ol (CAS No. 2172488-98-9)

3-(4-Aminopiperidin-4-yl)oxetan-3-ol, with the CAS number 2172488-98-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an oxetane moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(4-Aminopiperidin-4-yl)oxetan-3-ol is composed of a four-membered oxetane ring attached to a piperidine ring, which is further substituted with an amino group. This combination of structural elements provides the compound with a high degree of conformational flexibility and the ability to interact with multiple biological targets. These properties make it an attractive scaffold for the development of novel drugs targeting various diseases.

Recent studies have highlighted the potential of 3-(4-Aminopiperidin-4-yl)oxetan-3-ol in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The compound was shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation, thereby reducing oxidative stress and neuronal damage.

In addition to its neuroprotective properties, 3-(4-Aminopiperidin-4-yl)oxetan-3-ol has also shown promise in the treatment of pain and inflammation. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce pain sensitivity and inflammation by interacting with specific receptors in the central nervous system. The mechanism of action involves the modulation of ion channels and neurotransmitter release, leading to a reduction in pain signals and inflammatory responses.

The pharmacokinetic properties of 3-(4-Aminopiperidin-4-yl)oxetan-3-ol have been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability, good tissue distribution, and a reasonable half-life, making it an ideal candidate for further clinical development. Moreover, its low toxicity profile and minimal side effects have been confirmed through extensive in vitro and in vivo experiments.

The therapeutic potential of 3-(4-Aminopiperidin-4-yl)oxetan-3-ol extends beyond neurological disorders and pain management. Recent advancements in cancer research have identified this compound as a potential anti-cancer agent. Studies have shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In conclusion, 3-(4-Aminopiperidin-4-yl)oxetan-3-ol (CAS No. 2172488-98-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials are expected to provide more insights into its efficacy and safety, paving the way for its potential use in treating various diseases.